Cas no 556-50-3 (Glycylglycine)

• Product Name: Glycylglycine
• CAS No: 556-50-3
• MF: C₄H₈N₂O₃
• MW: 132.117920875549
• MDL: MFCD00008130
• CID: 38325
• PubChem ID: 24894917
• Update Time: 2026-05-14

Glycylglycine Chemical and Physical Properties

Names and Identifiers

• Glycylglycine
• DIGLYCINE
• GLY-GLY
• GLY-GLY-OH
• H-GLY-GLY-OH
• N-GLYCYLGLYCINE
• (2-Amino-acetylamino)-aceticacid
• [(Aminoacetyl)amino]acetic acid
• 2-(Aminoacetamido)aceticacid
• Diglycocoll
• Gly2
• Glycine dipeptide
• Glycine, N-glycyl-
• Glycine,glycyl-
• Glycylglycin
• Glycyl-glycin
• n-glycyl-glycin
• Glycylglycine, Free Base
• 2-(2-Aminoacetamido)acetic acid
• (2-amino-4-thiazolyl)glyoxylic acid
• (2-aminothiazol-4-yl)glyoxylic acid
• (2-amino-thiazol-4-yl)-oxo-acetic acid
• 2-(2-AMINOTHIAZOL-4-YL) GLYOXYLIC ACID
• 2-(2-Aminothiazol-4-yl)-2-oxoacetic acid
• 2-(2-aminothiazol-4-yl)glyoxylic Acid (ATGA)
• 2-(2-ammonioacetamido)acetate
• 2-oxo-2-(2-aminothiazol-4-yl)acetic acid
• ATGA
• ATGA:2-(2-AMINOTHIAZOL-4-YL) GLYOXYLIC ACID
• glycine anhydride
• Glycylgycine
• H2N-Gly-Gly-OH
• Glycyl-glycine
• Glycine, glycyl-
• 2-(Aminoacetamido)acetic acid
• alpha-Glycylglycine
• 2-[(2-aminoacetyl)amino]acetic acid
• GLYGLY
• YMAWOPBAYDPSLA-UHFFFAOYSA-N
• Glycylglycine, 99+%
• 10525P22U0
• ((aminoacetyl)amino)acetic acid
• 2-(2-aminoacetylamino)acetic acid
• Glycylgyc

• MDL： MFCD00008130
• Inchi： 1S/C4H8N2O3/c5-1-3(7)6-2-4(8)9/h1-2,5H2,(H,6,7)(H,8,9)
• InChI Key： YMAWOPBAYDPSLA-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])N([H])[H])N([H])C([H])([H])C(=O)O[H]
• BRN： 1765223

Computed Properties

• Exact Mass: 132.05300
• Monoisotopic Mass: 132.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2.9
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: White powder
• Density: 1.5851 (rough estimate)
• Melting Point: 220-240 °C (dec.)
• Boiling Point: 453.2±30.0°C at 760 mmHg
• Flash Point: 227.9℃
• Refractive Index: 1.4880 (estimate)
• PH: 4.5-6.0 (20℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in hot water
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 92.42000
• LogP: -0.76290
• Merck: 4503
• pka: 3.139(at 25℃)

Glycylglycine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S24/25-S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4°C, protect from light
• Risk Phrases：R36
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters